Cas no 1706434-32-3 (4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine)

• Product Name: 4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine
• CAS No: 1706434-32-3
• MF: C₁₂H₈BrIN₄
• MW: 415.027193069458
• CID: 5191127
• Update Time: 2025-05-20

4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine
• 2H-Benzotriazol-5-amine, 4-bromo-2-(3-iodophenyl)-

• Inchi： 1S/C12H8BrIN4/c13-11-9(15)4-5-10-12(11)17-18(16-10)8-3-1-2-7(14)6-8/h1-6H,15H2
• InChI Key： PBECCNWFXVVSBE-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(N)=C(Br)C2=NN1C1=CC=CC(I)=C1

Additional information on 4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine

4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine: A Comprehensive Overview

4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine, also known by its CAS number 1706434-32-3, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which have gained considerable attention due to their unique electronic properties and versatile applications. The structure of this compound features a bromine atom at the 4-position and an iodophenyl group at the 2-position of the benzotriazole ring, making it a valuable material for research and development in areas such as optoelectronics, drug discovery, and advanced materials.

The synthesis of 4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine involves a series of carefully designed chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies to optimize the reaction conditions, such as using microwave-assisted synthesis or catalytic systems, to enhance the overall process. These developments highlight the importance of this compound in both academic and industrial settings.

One of the most promising applications of 4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine lies in its use as a precursor for constructing advanced materials with tailored properties. For instance, this compound can serve as a building block for synthesizing low-dimensional materials, such as graphene-like structures or transition metal dichalcogenides (TMDs), which are widely studied for their applications in electronics, photonics, and energy storage. Recent studies have demonstrated that incorporating this benzotriazole derivative into such materials can significantly improve their electronic conductivity and mechanical stability.

In addition to its role in materials science, 4-Bromo-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine has shown potential in drug discovery efforts. The compound's unique structure allows it to interact with various biological targets, making it a valuable candidate for developing new therapeutic agents. For example, researchers have investigated its ability to modulate enzyme activity or inhibit key signaling pathways associated with diseases such as cancer or neurodegenerative disorders. Preliminary results from these studies suggest that this compound could serve as a lead molecule for further optimization and drug development.

The electronic properties of 4-Bromo-2-(3-i-phenyl)-2H-benzotriazol have also been extensively studied using computational chemistry techniques. By employing density functional theory (DFT) calculations and molecular dynamics simulations, scientists have gained insights into its electronic structure, charge transport properties, and reactivity under different conditions. These computational studies provide valuable guidance for experimentalists aiming to tailor the compound's properties for specific applications.

Furthermore, the environmental impact and sustainability aspects of 4-Bromo-phenyl)- have been considered in recent research. Scientists are exploring greener synthesis routes and recycling strategies to minimize waste generation and reduce the ecological footprint associated with its production. Such efforts align with global initiatives to promote sustainable chemistry practices across various industries.

In conclusion, -bromine-bromine-bromine, with its unique structure and versatile properties, represents a valuable compound for advancing research in multiple disciplines. Its potential applications span from materials science to drug discovery, making it an essential material for both academic and industrial research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations across various fields.